Cas no 87326-68-9 ([(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate)
87326-68-9 structure
Product Name:[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
CAS No:87326-68-9
MF:C8H11N3O5
MW:229.190041780472
CID:2952244
Update Time:2023-08-09
[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Chemical and Physical Properties
Names and Identifiers
-
- [(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
- 1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose
-
- Inchi: 1S/C8H11N3O5/c1-3(12)15-7-5(10-11-9)8-14-2-4(16-8)6(7)13/h4-8,13H,2H2,1H3/t4-,5-,6-,7-,8-/m1/s1
- InChI Key: KDQSFTBUIPKTIA-FMDGEEDCSA-N
- SMILES: O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO2)O)OC(C)=O)N=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 343
- XLogP3: 0
- Topological Polar Surface Area: 79.4
[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BISY002-1g |
1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose |
87326-68-9 | 1g |
£195.00 | 2025-02-22 | ||
| Apollo Scientific | BISY002-5g |
1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose |
87326-68-9 | 5g |
£510.00 | 2025-02-22 |
[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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